Cas no 1481480-10-7 (4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid)

• Product Name: 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid
• CAS No: 1481480-10-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5843361
• PubChem ID: 66010155
• Update Time: 2025-10-31

4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015352299
• 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid
• 1481480-10-7
• EN300-737195

• Inchi： 1S/C14H16N2O2/c1-9(2)13-12(8-16(3)15-13)10-4-6-11(7-5-10)14(17)18/h4-9H,1-3H3,(H,17,18)
• InChI Key： MXHRRHDINSFLAO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CN(C)N=C1C(C)C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid

Professional Introduction to 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic Acid (CAS No. 1481480-10-7)

4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1481480-10-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its pyrazole and benzoic acid moieties, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The< strong>pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its role in various biological processes. Its presence in 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid suggests that the compound may interact with biological targets in a manner similar to other pyrazole-based derivatives. Recent studies have highlighted the< strong>pyrazole scaffold as a key component in the development of drugs targeting inflammation, pain, and infectious diseases. The< strong>methyl and< strong>propan-2-yl substituents on the pyrazole ring further enhance the compound's structural complexity and may influence its pharmacokinetic properties, making it an attractive candidate for further investigation.

The< strong>benzoic acid moiety is another critical component of this compound, contributing to its overall functionality. Benzoic acid derivatives are well-documented for their antimicrobial, anti-inflammatory, and analgesic properties. The integration of the benzoic acid group with the pyrazole ring in 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid creates a synergistic effect that may enhance its biological activity. This combination has been explored in various research studies aimed at developing new therapeutic strategies for chronic diseases.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in disease pathogenesis. 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid has shown potential as an inhibitor of several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. The< strong>pyrazole-based moiety is particularly effective in binding to these enzymes, thereby modulating inflammatory responses. This has led to several preclinical studies evaluating the compound's efficacy in models of inflammation and pain.

The< strong>molecular structure of 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid also suggests potential applications in other therapeutic areas. For instance, the compound's ability to interact with biological targets may make it useful in the development of antiviral and anticancer agents. The< strong>benzoic acid group can serve as a pharmacophore for designing molecules that disrupt viral replication or inhibit tumor growth. These applications are currently under investigation in several academic and industrial research settings.

The synthesis of 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The< strong>catalytic processes used in its synthesis are optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently.

Evaluation of the pharmacological properties of 4-[1-methyl-3-(propan-2-y)]l]-b enzoic acid has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the activity of COX enzymes, which are key mediators of inflammation. Additionally, preliminary animal studies suggest that this compound may have analgesic effects comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). These findings have generated interest among researchers looking for alternative treatments for chronic inflammatory conditions.

The< strong-pharmacokinetic profile of 4-[1-methyl--(propan--2--y)l]-b en zoic acid is another area of active investigation. Understanding how the body absorbs, distributes, metabolizes, and excretes this compound is crucial for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting potential for therapeutic use. Further research is needed to optimize its pharmacokinetic properties through structural modifications.

The< strong-safety profile of 4-[1-methyl--(propan--2--y)l]-b en zoic acid is also being carefully evaluated through toxicological studies. These studies assess potential side effects and long-term risks associated with exposure to the compound. Initial toxicity tests have shown that it exhibits low acute toxicity at therapeutic doses, making it a relatively safe candidate for further development. However, comprehensive safety assessments are necessary before it can be considered for clinical use.

In conclusion, 4-[1-methyl--(propan--2--y)l]-b en zoic acid (CAS No.< strong>1481480--10--7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a< strong-pyrazole moiety and a< strong-benzoic acid group makes it an attractive candidate for developing new therapeutic agents targeting inflammation, pain, and other diseases. Ongoing research continues to explore its biological activities, pharmacokinetic properties, and safety profile, paving the way for future clinical applications.